Cas no 332870-47-0 (<br>N-(3-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide)

• Product Name: <br>N-(3-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide
• CAS No: 332870-47-0
• MF: C₂₂H₂₃ClN₄OS
• MW: 426.962222337723
• CID: 3072726
• PubChem ID: 3135767
• Update Time: 2025-06-22

<br>N-(3-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(3-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide
• AG-690/40750342
• N-(3-Chlorophenyl)-2-((5-cyclohexyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide
• 332870-47-0
• N-(3-chlorophenyl)-2-[(5-cyclohexyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• AKOS000579621
• N-(3-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide

• MDL： MFCD02050713
• Inchi： 1S/C22H23ClN4OS/c23-17-10-7-11-18(14-17)24-20(28)15-29-22-26-25-21(16-8-3-1-4-9-16)27(22)19-12-5-2-6-13-19/h2,5-7,10-14,16H,1,3-4,8-9,15H2,(H,24,28)
• InChI Key： YCFBWYMXVCFZRA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CSC1=NN=C(C2CCCCC2)N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 426.1281102Da
• Monoisotopic Mass: 426.1281102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 85.1Ų

Additional information on <br>N-(3-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide

Introduction to N-(3-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide and Its Significance in Modern Chemical Biology

N-(3-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide, with the CAS number 332870-47-0, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its complex heterocyclic framework and functional groups, has garnered attention for its potential applications in drug discovery and therapeutic development.

The compound's core structure incorporates several key elements that contribute to its unique chemical properties and biological activities. The presence of a 3-Chloro-phenyl group introduces a electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule. Additionally, the 5-cyclohexyl-4-phenyl moiety adds steric bulk, potentially affecting the molecule's solubility and interaction with biological targets. The triazol scaffold, particularly the 4H-[1,2,4]triazol ring, is known for its stability and ability to form hydrogen bonds, making it a valuable component in medicinal chemistry.

The sulfanyl group at the 3-position of the triazol ring further enhances the compound's versatility. Sulfanyl groups are often involved in various biological interactions, including binding to proteins and enzymes. This feature makes N-(3-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide a promising candidate for developing novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. Heterocycles are ubiquitous in natural products and pharmaceuticals, and their structural diversity allows for a wide range of biological functions. The triazol ring, in particular, has been extensively studied for its role in various pharmacological applications. Research has shown that triazol-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties.

The synthesis of N-(3-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the 5-cyclohexyl group necessitates careful consideration to ensure optimal yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex triazol framework.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. In vitro studies have demonstrated that N-(3-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,]2,]4-triazol-3-ylsulfanyl)-acetamide (CAS no 332870,-47-0) exhibits moderate activity against certain cancer cell lines. This suggests that it may serve as a lead compound for developing novel anticancer therapies.

Furthermore, preliminary pharmacokinetic studies indicate that the compound has favorable oral bioavailability and moderate metabolic stability. These properties are crucial for evaluating its potential as a drug candidate. Additional studies are needed to assess its toxicity profile and long-term safety.

The role of computational chemistry in the study of N-(3-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,]2,]4-triazol-3-ylsulfanyl)-acetamide (CAS no 332870,) is equally important. Molecular modeling techniques have been employed to understand its interactions with biological targets at the atomic level. These insights can guide the design of more potent derivatives with improved pharmacological properties.

The development of new therapeutic agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. N-(3-Chloro-phenyl)]-2(^(5-cyclohexy